2-(3-chloro-4-fluorophenoxy)-N-1,3,4-thiadiazol-2-ylacetamide

• IUPAC Name: 2-(3-chloro-4-fluorophenoxy)-N-(1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C10H7ClFN3O2S/c11-7-3-6(1-2-8(7)12)17-4-9(16)14-10-15-13-5-18-10/h1-3,5H,4H2,(H,14,15,16)
• InChI Key: IWMQWFZZQJOJEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(=O)NC2=NN=CS2)Cl)F
• Molecular Formula: C10H7ClFN3O2S
• Molecular Weight: 287.70 g/mol

Description

2-(3-chloro-4-fluorophenoxy)-N-1,3,4-thiadiazol-2-ylacetamide, commonly known as CF3, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. CF3 is a thiadiazole derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of CF3 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. CF3 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. CF3 has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
CF3 has been shown to exhibit a range of biochemical and physiological effects. It has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. CF3 has also been shown to have anti-inflammatory properties, which could make it a useful treatment for inflammatory disorders. In addition, CF3 has been shown to have potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of CF3 is that it is relatively easy to synthesize in a laboratory setting. In addition, CF3 has been shown to exhibit a range of biological activities, making it a promising candidate for drug development. However, one limitation of CF3 is that its mechanism of action is not fully understood, which could make it difficult to develop drugs based on this compound.

Future Directions

There are several future directions for research on CF3. One area of research could focus on further elucidating the mechanism of action of CF3, which could help in the development of drugs based on this compound. Another area of research could focus on exploring the potential use of CF3 in the treatment of neurological disorders, such as Alzheimer's disease. Finally, research could focus on developing new derivatives of CF3 with improved biological activity and fewer side effects.

Scientific Research Applications

CF3 has been studied extensively for its potential applications in the field of medicine. It has been found to exhibit a range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. CF3 has also been shown to have potential as an anticancer agent. In addition, CF3 has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.